Cas no 6047-05-8 (5-[(4-FLUOROPHENYL)METHYL]-1,3-THIAZOL-2-AMINE)

• Product Name: 5-[(4-FLUOROPHENYL)METHYL]-1,3-THIAZOL-2-AMINE
• CAS No: 6047-05-8
• MF: C₁₀H₉FN₂S
• MW: 208.255264043808
• CID: 3320452
• PubChem ID: 703479
• Update Time: 2025-04-21

5-[(4-FLUOROPHENYL)METHYL]-1,3-THIAZOL-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-[(4-FLUOROPHENYL)METHYL]-1,3-THIAZOL-2-AMINE
• 6047-05-8
• F0862-0126
• Oprea1_445782
• 5-(4-fluorobenzyl)-1,3-thiazol-2-amine
• MFCD02214714
• AKOS000122218
• STK952767
• 5-[(4-Fluorophenyl)methyl]-1,3-thiazol-2(3H)-imine
• DTXSID30953510
• KIZWUMGELVDUQL-UHFFFAOYSA-N
• Oprea1_123680
• Z57476086
• EU-0042795
• SR-01000473948-1
• 5-(4-Fluorobenzyl)thiazol-2-amine
• CBMicro_030631
• WAY-118102
• BIM-0030575.P001
• 5-(4-Fluoro-benzyl)-thiazol-2-ylamine
• SCHEMBL963712
• BBL104240
• EN300-02539
• 315241-39-5
• 2-amino-5-(4-fluorobenzyl)-1,3-thiazole
• SR-01000473948

• Inchi： 1S/C10H9FN2S/c11-8-3-1-7(2-4-8)5-9-6-13-10(12)14-9/h1-4,6H,5H2,(H2,12,13)
• InChI Key： KIZWUMGELVDUQL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 208.04704763Da
• Monoisotopic Mass: 208.04704763Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų